5-(diethylamino)-1-hydroxy-1,1-diphenyl-2-pentanone oxime hydrochloride

• IUPAC Name: (2E)-5-(diethylamino)-2-hydroxyimino-1,1-diphenylpentan-1-ol;hydrochloride
• InChI: InChI=1S/C21H28N2O2.ClH/c1-3-23(4-2)17-11-16-20(22-25)21(24,18-12-7-5-8-13-18)19-14-9-6-10-15-19;/h5-10,12-15,24-25H,3-4,11,16-17H2,1-2H3;1H/b22-20+
• InChI Key: JBCMJTCRBDLJIP-QPNALZDCSA-N
• Canonical SMILES: CCN(CC)CCCC(=NO)C(C1=CC=CC=C1)(C2=CC=CC=C2)O.Cl
• Isomeric SMILES: CCN(CC)CCC/C(=N\O)/C(C1=CC=CC=C1)(C2=CC=CC=C2)O.Cl
• Molecular Formula: C21H29ClN2O2
• Molecular Weight: 376.9 g/mol

Description

5-(diethylamino)-1-hydroxy-1,1-diphenyl-2-pentanone oxime hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is commonly referred to as DEP or DEP-Cl and is used in various scientific research projects.

Mechanism of Action

The mechanism of action of DEP-Cl is not fully understood. However, it is believed to act as a chelating agent, forming complexes with metal ions. It has also been suggested to have antioxidant properties, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
DEP-Cl has been shown to have various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases. It has also been shown to have antitumor activity, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

DEP-Cl has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to use. However, it has some limitations, such as its limited solubility in water, which may affect its use in certain experiments.

Future Directions

There are several future directions for the use of DEP-Cl in scientific research. It has potential applications in the development of new drugs for the treatment of various diseases, including cancer and inflammatory diseases. It may also be used in the development of new analytical methods for the detection of metal ions. Further research is needed to fully understand the mechanism of action of DEP-Cl and its potential applications in various fields.
In conclusion, DEP-Cl is a unique chemical compound that has gained significant attention in the scientific community. Its potential applications in various fields, including drug development and analytical chemistry, make it a promising candidate for future research. However, further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

DEP-Cl has been extensively used in scientific research due to its potential applications in various fields. It is commonly used as a reagent in the analysis of metal ions, such as copper, zinc, and nickel. It has also been used in the synthesis of various organic compounds, including heterocyclic compounds and chalcones.